2-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C20H32N2O4S/c1-25-20-4-2-17(3-5-20)10-15-27(23,24)21-16-18-6-11-22(12-7-18)19-8-13-26-14-9-19/h2-5,18-19,21H,6-16H2,1H3
• InChI Key: ZZMLEOPYSWGHJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC2CCN(CC2)C3CCOCC3
• Molecular Formula: C20H32N2O4S
• Molecular Weight: 396.5 g/mol

Description

2-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C20H32N2O4S and its molecular weight is 396.55. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Molecular Design

Studies focus on the synthesis of complex molecules with potential biological activity. For instance, research has demonstrated the synthesis of p-aminobenzoic acid diamides using compounds with structural similarities to our compound of interest, showcasing methodologies for creating molecules with potential pharmaceutical applications (A. A. Agekyan & G. G. Mkryan, 2015). Similarly, another study developed new benzenesulfonamides with cytotoxic and enzyme inhibition properties, indicating a route for the development of therapeutic agents (H. Gul et al., 2016).

Material Science and Corrosion Inhibition

Research into the corrosion inhibition properties of piperidine derivatives on iron surfaces utilizes quantum chemical calculations and molecular dynamics simulations. This study highlights the potential industrial applications of such compounds in protecting materials against corrosion (S. Kaya et al., 2016).

Antimicrobial and Antitumor Activity

Compounds structurally related to the query compound have been explored for their antimicrobial and antitumor activities. For example, the antimicrobial properties and molecular docking studies of synthesized pyran derivatives offer insights into their potential as therapeutic agents (R. M. Okasha et al., 2022).

Molecular Imaging and Radiotracers

The development of PET ligands and radiotracers for imaging studies in neuroscience and cancer research is another significant area. Studies have synthesized and evaluated compounds for their ability to selectively bind to specific receptors, aiding in the understanding of various diseases (J. Kumar et al., 2004).